2-(N'-hydroxycarbamimidoyl)-N-methyl-N-(thiolan-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(N’-hydroxycarbamimidoyl)-N-methyl-N-(thiolan-3-yl)acetamide is a chemical compound with the molecular formula C8H15N3O2S . It has a molecular weight of 217.29 . This compound is used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound consists of carbon ©, hydrogen (H), nitrogen (N), oxygen (O), and sulfur (S) atoms . The exact structure is not provided in the search results.Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 217.29 and a molecular formula of C8H15N3O2S . Other specific physical and chemical properties such as boiling point and storage conditions are not provided in the search results .Scientific Research Applications
Photochemical and Thermochemical Applications : Benzothiazolinone acetamide analogs, which share structural similarities with the compound , have been studied for their vibrational spectra and electronic properties. These compounds have shown potential as photosensitizers in dye-sensitized solar cells (DSSCs) due to their good light harvesting efficiency (LHE) and favorable free energy of electron injection. They also exhibit non-linear optical (NLO) activity, which is relevant for photonic applications (Mary et al., 2020).
Antibacterial Agents : Derivatives of 2-thioacetamide have been synthesized and shown significant antibacterial activity. These compounds are structurally related and provide insights into the potential antibacterial applications of similar acetamide derivatives (Ramalingam et al., 2019).
Synthesis and Structure Analysis : Studies on the synthesis and structural analysis of acetamide derivatives, including NMR and other spectroscopic techniques, provide a foundational understanding of similar compounds' properties and potential applications (Ying-jun, 2012).
Muscarinic Agonist Activity : Research on substituted N-(silatran-1-ylmethyl)acetamides, including muscarinic agonist activity, opens up potential neurological or pharmacological applications for structurally similar compounds (Pukhalskaya et al., 2010).
Photoinitiator for Polymerization : Thioxanthone attached polyhedral oligomeric silsesquioxane (POSS) nano-photoinitiator, which includes acetamide derivatives, demonstrates the role of these compounds in initiating polymerization, particularly in the development of robust polymer/filler networks (Batibay et al., 2020).
Properties
IUPAC Name |
(3Z)-3-amino-3-hydroxyimino-N-methyl-N-(thiolan-3-yl)propanamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15N3O2S/c1-11(6-2-3-14-5-6)8(12)4-7(9)10-13/h6,13H,2-5H2,1H3,(H2,9,10) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWSSGHGBDKEXHS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCSC1)C(=O)CC(=NO)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C1CCSC1)C(=O)C/C(=N/O)/N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15N3O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.